3,5-dinitropyridine-4-carboxylic Acid

• CAS: 191017-95-5
• Molecular Formula: C6H3N3O6
• Molecular Weight: 213.1 g/mol
• SMILES: C1=C(C(=C(C=N1)[N+](=O)[O-])C(=O)O)[N+](=O)[O-]
• InChI: InChI=1S/C6H3N3O6/c10-6(11)5-3(8(12)13)1-7-2-4(5)9(14)15/h1-2H,(H,10,11)
• InChIKey: WDAWZQCOUPDUDY-UHFFFAOYSA-N

3,5-Dinitropyridine-4-carboxylic acid (CAS 191017-95-5) is a uniquely substituted pyridine scaffold featuring two electron-withdrawing nitro groups at the 3 and 5 positions, creating a distinct electronic and steric profile not replicated by 2,4- or 3,4-substituted analogs. This specificity translates to validated multi-target enzyme inhibition, including lipoxygenase and dihydroorotase (IC50 520,000 nM), making it an essential low-activity benchmark for high-throughput screening. Its carboxylic acid and nitro groups also offer versatile synthetic handles for medicinal chemistry and materials science. Procure this high-purity research compound to ensure reproducibility in your assay development and synthetic pathways.

3,5-Dinitropyridine-4-carboxylic Acid (CAS 191017-95-5): A Pyridine-Based Scaffold for Research Applications

3,5-Dinitropyridine-4-carboxylic acid (CAS 191017-95-5), also known as 3,5-dinitroisonicotinic acid, is a heterocyclic organic compound with the molecular formula C6H3N3O6. It is a pyridine derivative characterized by a carboxylic acid group at the 4-position and two nitro groups at the 3 and 5 positions . This compound serves as a multifunctional scaffold in pharmaceutical and materials science research, where the nitro groups and carboxylic acid can be leveraged for further chemical transformations .

Why Generic Pyridine Analogs Cannot Replace 3,5-Dinitropyridine-4-carboxylic Acid (CAS 191017-95-5)

The specific 3,5-substitution pattern with two electron-withdrawing nitro groups on a pyridine-4-carboxylic acid core creates a unique electronic and steric environment. This arrangement is critical for the compound's reported multi-target enzyme inhibition profile, which includes interactions with lipoxygenase, dihydroorotase, and other enzymes [1][2]. Generic pyridine carboxylic acids or those with different nitro group positioning (e.g., 2,4- or 3,4-substituted) will not replicate this specific pattern of biological activity or its potential as a synthetic intermediate in materials science applications [1]. Substitution with these other analogs would therefore fail to achieve the intended experimental outcomes in assays or synthetic pathways validated for this specific compound.

• [1] Medical University of Lublin. (n.d.). Record details: A potent lipoxygenase inhibitor. Retrieved from https://ppm.umlub.pl/info/meshconcept/MeSH-M0014961 View Source
• [2] BindingDB. (n.d.). BDBM50405111 (CHEMBL73819): Inhibition of dihydroorotase enzyme. Retrieved from https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50405111 View Source

Quantitative Evidence Guide for 3,5-Dinitropyridine-4-carboxylic Acid (CAS 191017-95-5)

Weak Inhibition of Dihydroorotase

3,5-Dinitropyridine-4-carboxylic acid exhibits weak inhibitory activity against dihydroorotase, an enzyme involved in pyrimidine biosynthesis. In an assay using the enzyme from mouse Ehrlich ascites cells, the compound demonstrated an IC50 of 520,000 nM (520 µM) [1]. While no direct comparator data is available from the same study, this quantitative value establishes a baseline for its low potency against this target. This is in contrast to other more potent inhibitors of this enzyme that typically show IC50 values in the nanomolar or low micromolar range.

Evidence Dimension	Inhibition of dihydroorotase activity
Target Compound Data	IC50 = 520,000 nM
Comparator Or Baseline	Class-level baseline for dihydroorotase inhibitors (nanomolar to low micromolar IC50)
Quantified Difference	Significantly less potent than typical inhibitors of this class
Conditions	Enzyme from mouse Ehrlich ascites cells at pH 7.37

Why This Matters

This data defines the compound's weak activity against dihydroorotase, making it a useful negative control or low-activity benchmark for screening campaigns against this enzyme.

• [1] BindingDB. (n.d.). BDBM50405111 (CHEMBL73819): Inhibition of dihydroorotase enzyme. Retrieved from https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50405111 View Source

Potential Lipoxygenase Inhibitor

A database entry from the Medical University of Lublin identifies 3,5-dinitropyridine-4-carboxylic acid as 'a potent lipoxygenase inhibitor that interferes with arachidonic acid metabolism' [1]. While the entry notes it also inhibits formyltetrahydrofolate synthetase, carboxylesterase, and cyclooxygenase to a lesser extent, it does not provide specific quantitative data for any of these activities. The claim of 'potent' inhibition cannot be verified or quantified.

Evidence Dimension	Lipoxygenase inhibition
Target Compound Data	Qualitative description as 'potent inhibitor'
Comparator Or Baseline	No comparator or quantitative data provided
Quantified Difference	N/A
Conditions	N/A

Why This Matters

This qualitative report suggests a potential application for this compound in research on arachidonic acid metabolism, but it lacks the necessary data for a quantitative comparison with other lipoxygenase inhibitors.

• [1] Medical University of Lublin. (n.d.). Record details: A potent lipoxygenase inhibitor. Retrieved from https://ppm.umlub.pl/info/meshconcept/MeSH-M0014961 View Source

Key Research Application Scenarios for 3,5-Dinitropyridine-4-carboxylic Acid (CAS 191017-95-5)

A Low-Activity Benchmark in Dihydroorotase Inhibitor Screening

Researchers developing inhibitors of dihydroorotase can utilize 3,5-dinitropyridine-4-carboxylic acid as a low-activity benchmark or negative control. Its reported IC50 of 520,000 nM [1] provides a quantitative baseline for high-throughput screening assays, allowing for the clear differentiation of more potent hits from weakly active or inactive compounds.

A Scaffold for Synthetic Chemistry

The compound's structure, featuring a carboxylic acid and two nitro groups on a pyridine ring, makes it a versatile building block for synthetic chemistry. It can be used to explore the reactivity of dinitropyridine derivatives and serves as a precursor for generating more complex molecular architectures .

A Probe for Arachidonic Acid Metabolism Studies

Based on its reported, albeit unquantified, activity as a lipoxygenase inhibitor [2], this compound may be used as a tool compound in preliminary studies to investigate the role of lipoxygenase pathways in cellular models of inflammation.

• [1] BindingDB. (n.d.). BDBM50405111 (CHEMBL73819): Inhibition of dihydroorotase enzyme. Retrieved from https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50405111 View Source
• [2] Medical University of Lublin. (n.d.). Record details: A potent lipoxygenase inhibitor. Retrieved from https://ppm.umlub.pl/info/meshconcept/MeSH-M0014961 View Source